N-butan-2-yl-5-chloro-2-fluorobenzamide

• IUPAC Name: N-butan-2-yl-5-chloro-2-fluorobenzamide
• InChI: InChI=1S/C11H13ClFNO/c1-3-7(2)14-11(15)9-6-8(12)4-5-10(9)13/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key: UMBCYSBIIBJUCM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(C=CC(=C1)Cl)F
• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol

Description

N-butan-2-yl-5-chloro-2-fluorobenzamide is a chemical compound that has been used in various scientific research studies. This compound is also known as BCFB and has been synthesized using different methods. The purpose of

Mechanism of Action

The mechanism of action of BCFB is not fully understood. However, it has been shown to modulate ion channels, including voltage-gated sodium channels and transient receptor potential channels. BCFB has also been shown to inhibit the activity of enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
BCFB has been shown to have various biochemical and physiological effects. In cancer cells, BCFB inhibits the activity of enzymes involved in cell proliferation, leading to cell cycle arrest and apoptosis. In neurons, BCFB modulates ion channels, leading to changes in neuronal signaling. BCFB has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using BCFB in lab experiments is its high potency and selectivity for ion channels and enzymes. However, one of the limitations is the lack of information on its toxicity and side effects.

Future Directions

There are several future directions for the use of BCFB in scientific research. One direction is the development of new drugs based on BCFB for the treatment of cancer and neurological disorders. Another direction is the study of the toxicity and side effects of BCFB in vivo. Additionally, the development of new synthesis methods for BCFB could lead to the discovery of new compounds with similar or improved properties.

Synthesis Methods

The synthesis of N-butan-2-yl-5-chloro-2-fluorobenzamide has been achieved using various methods. One of the most commonly used methods is the reaction of 5-chloro-2-fluorobenzoyl chloride with butan-2-amine in the presence of a base. This method yields BCFB as a white solid with a melting point of 95-97°C.

Scientific Research Applications

BCFB has been used in various scientific research studies, including but not limited to cancer research, neuroscience, and drug discovery. In cancer research, BCFB has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In neuroscience, BCFB has been used to study the role of ion channels in neuronal signaling. In drug discovery, BCFB has been used as a lead compound for the development of new drugs.